4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine hydrochloride

• IUPAC Name: 4,5,6,7-tetrahydro-[1,3]thiazolo[4,5-c]pyridine;hydrochloride
• InChI: InChI=1S/C6H8N2S.ClH/c1-2-7-3-5-6(1)9-4-8-5;/h4,7H,1-3H2;1H
• InChI Key: BUEKGQKXXRSKON-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1SC=N2.Cl
• Molecular Formula: C6H9ClN2S
• Molecular Weight: 176.67 g/mol
• CAS No.: 1628445-23-7

Description

4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine hydrochloride is a chemical compound. It is also known as MTCP. It is a useful research chemical that is used in the preparation of thiazolopyridine and tetrahydrothiazolopyridine derivatives.

Molecular Structure Analysis

The molecular formula of this compound is C8H10N2O2S·HCl. Its molecular weight is 234.70.

Physical and Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. It appears as a light orange to yellow to green powder or crystal.

Scientific Research Applications

Anticonvulsant Activities

Research on derivatives of tetrahydrothieno pyridine compounds, such as 7-phenyl-4,5,6,7-tetrahydrothieno[3,2-b]pyridine, has shown promising anticonvulsant activities. These compounds have been synthesized and evaluated for their effectiveness against seizures, showing better safety profiles compared to traditional clinical drugs like carbamazepine and ethosuximide. Their anticonvulsant mechanism was explored through molecular docking studies, indicating significant interactions with the GABAA receptor's benzodiazepine-binding site, suggesting an effect on the GABA system (Wang et al., 2019).

Synthesis and Biological Activities

The synthesis of various heterocyclic compounds, including isothiazolopyridines and pyridothiazines, has been reported using both conventional and microwave-assisted synthesis methods. These compounds possess valuable biological activities, highlighting the versatile nature of tetrahydrothiazolo[4,5-c]pyridine derivatives in contributing to the development of new pharmacological agents (Youssef et al., 2012).

Chemical Properties and Reactivity

Studies on the chemical properties and reactivity of related heterocyclic systems, like 2-((2-Carboxy-1-(substituted)-2-hydroxyethyl)thio)pyridin-1-ium chlorides, have provided insights into their structural characteristics, including the presence of tetrel, chalcogen, and charge-assisted hydrogen bonds. These findings contribute to the understanding of the molecular interactions and stability of these compounds (Guseinov et al., 2017).

Lead Compound Development

The optimization of pharmacokinetic properties in derivatives, such as 4-methyl-6,7-dihydro-4H-triazolo[4,5-c]pyridine-based P2X7 receptor antagonists, has led to the identification of candidates for clinical development. This process involves improving metabolic stability and achieving significant in vivo target engagement, demonstrating the potential of tetrahydrothiazolo[4,5-c]pyridine hydrochloride derivatives in drug development (Letavic et al., 2017).

Structural Analogs and Drug Design

The synthesis of ticlopidine analogs based on spinaceamine and 2-azaspinaceamine, which share structural similarities with tetrahydrothieno[3,2-c]pyridine, underscores the potential for creating selective antiaggregant properties. These efforts highlight the role of structural analogs in designing compounds with targeted biological activities (Yutilov et al., 2003).